Cas no 629664-81-9 (Turofexorate isopropyl)

Turofexorate isopropyl structure

Product name:Turofexorate isopropyl

CAS No:629664-81-9

MF:C₂₅H₂₄F₂N₂O₃

MW:438.4665

MDL:MFCD13181507

CID:68513

PubChem ID:329823801

Turofexorate isopropyl Chemical and Physical Properties

Names and Identifiers

- Isopropyl 3-(3,4-difluorobenzoyl)-1,1-dimethyl-1,2,3,6-tetrahydroazepino[4,5-b]indole-5-carboxylate
- XL335
- 3-(3,4-difluorobenzoyl)-1,2,3,6-tetrahydro-1,1-dimethyl-Azepino[4,5-b]indole-5-carboxylic acid 1-methylethyl ester
- 3-(3,4-Difluorobenzoyl)-1,2,3,6-tetrahydro-1,1-dimethylazepino[4,5-b]indole-5-carboxylic acid 1-methylethyl ester
- propan-2-yl 3-(3,4-difluorobenzoyl)-1,1-dimethyl-2,6-dihydroazepino[4,5-b]indole-5-carboxylate
- Turofexorate Isopropyl (XL335)
- WAY362450
- WAY-362450
- 3-(3,4-difluorobenzoyl)-1,1-dimethyl-1,2,3,6-tetrahydroazepino[4,5-b]indole-5-carboxylic acid isopropyl ester
- FXR-450
- Turofexorate Isopropyl
- Turofexorate isopropyl [USAN]
- UNII-S6KDM312I5
- 3-(3,4-Difluoro-benzoyl)-1,1-dimethylene-1,2,3,6-tetrahydro-azepino [4,5-b]indole-5-carboxylic acid isopropyl ester
- FXR 450
- WAY 362450
- XL 335
- S6KDM312I5
- AK102598
- 1-methylethyl 3-[(3,4-difluorophenyl)carbonyl]-1,1-dimethyl-1,2,3,6-tetrahydroazepino[4,5-b]indole-5-carboxylate
- Tur
- BCP08249
- 629664-81-9
- MLS006011201
- FT-0756581
- A855893
- C25H24F2N2O3
- SW219807-1
- HMS3651F11
- TUROFEXORATE ISOPROPYL [INN]
- AC-31466
- HMS3744M03
- D08277
- 3-(3,4-Difluorobenzoyl)-1,2,3,6-tetrahydro-1,1-dimethylazepino[4,5-b]indole-5-carboxylic acid 1-meth
- propan-2-yl 3-(3,4-diluorobenzoyl)-1,1-dimethyl-2,6-dihydroazepino[4,5-b]indole-5-carboxylate
- MFCD13181507
- AKOS016004857
- XL-335
- NS00072462
- WAY-362450, >=98% (HPLC)
- AS-55045
- SCHEMBL274657
- Turofexorate isopropyl (USAN/INN)
- 33Y
- NCGC00263105-01
- Isopropyl 3-(3,4-difluorobenzoyl)-1,1-dimethyl-1,2,3,6-tetrahydroazepino(4,5-b)indole-5- carboxylate
- s2694
- Q27288734
- propan-2-yl 3-[(3,4-difluorophenyl)carbonyl]-1,1-dimethyl-1H,2H,3H,6H-azepino[4,5-b]indole-5-carboxylate
- CHEBI:177681
- BDBM28542
- DB12719
- CCG-264980
- EX-A162
- INASOKQDNHHMRE-UHFFFAOYSA-N
- CHEMBL454138
- CS-0316
- SMR004702970
- DTXSID90978825
- WAY-362450 (XL335; Turofexorate isopropyl)
- Turofexorate isopropyl [USAN:INN]
- HY-50911
- NCGC00263105-06
- SB19599
- AZEPINO(4,5-B)INDOLE-5-CARBOXYLIC ACID, 3-(3,4-DIFLUOROBENZOYL)-1,2,3,6-TETRAHYDRO-1,1-DIMETHYL-,1-METHYLETHYL ESTER
- WAY-362450; XL335; FXR-450
- TUROFEXORATE ISOPROPYL [WHO-DD]
- W12857
- WAY-362450 (XL335; Turofexorate isopropyl)?
- DB-073232
- BRD-K54640016-001-04-7
- Turofexorate isopropyl
- MDL： MFCD13181507
- Inchi： 1S/C25H24F2N2O3/c1-14(2)32-24(31)17-12-29(23(30)15-9-10-18(26)19(27)11-15)13-25(3,4)21-16-7-5-6-8-20(16)28-22(17)21/h5-12,14,28H,13H2,1-4H3
- InChI Key： INASOKQDNHHMRE-UHFFFAOYSA-N
- SMILES： FC1=C(C([H])=C([H])C(=C1[H])C(N1C([H])=C(C(=O)OC([H])(C([H])([H])[H])C([H])([H])[H])C2=C(C3=C([H])C([H])=C([H])C([H])=C3N2[H])C(C([H])([H])[H])(C([H])([H])[H])C1([H])[H])=O)F

Computed Properties

Exact Mass: 438.17500
Monoisotopic Mass: 438.17549896g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 768
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.4
XLogP3: 5.1

Experimental Properties

Density: 1.275
Boiling Point: 617.283°C at 760 mmHg
PSA: 62.40000
LogP: 5.11010

Turofexorate isopropyl Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Turofexorate isopropyl Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
S e l l e c k ZHONG GUO	S2694-50mg	Turofexorate Isopropyl (XL335)	629664-81-9	99.8%	50mg	¥7929.42	2023-09-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci5762-100mg	XL335	629664-81-9	98%	100mg	￥7450.00	2023-09-10
Ambeed	A653721-5mg	Isopropyl 3-(3,4-difluorobenzoyl)-1,1-dimethyl-1,2,3,6-tetrahydroazepino[4,5-b]indole-5-carboxylate	629664-81-9	98+%	5mg	$10.0	2024-05-31
Ambeed	A653721-50mg	Isopropyl 3-(3,4-difluorobenzoyl)-1,1-dimethyl-1,2,3,6-tetrahydroazepino[4,5-b]indole-5-carboxylate	629664-81-9	98+%	50mg	$126.0	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X50880-5mg	WAY-362450	629664-81-9	98%	5mg	¥1216.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X50880-10mg	WAY-362450	629664-81-9	98%	10mg	¥2286.0	2023-09-05
MedChemExpress	HY-50911-10mg	Turofexorate isopropyl	629664-81-9	99.76%	10mg	￥900	2024-05-22
MedChemExpress	HY-50911-10mM*1mLinDMSO	Turofexorate isopropyl	629664-81-9	99.76%	10mM*1mLinDMSO	￥880	2023-07-26
MedChemExpress	HY-50911-5mg	Turofexorate isopropyl	629664-81-9	99.76%	5mg	￥650	2024-05-22
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MV131-25mg	Turofexorate isopropyl	629664-81-9	98+%	25mg	4609CNY	2021-05-08